4-[(4-Chlorobenzene-1-sulfonyl)(1-methylpiperidin-4-yl)methyl]pyridine

• CAS No.: 558462-67-2
• Molecular Formula: C18H21ClN2O2S
• Molecular Weight: 364.9 g/mol
• IUPAC Name: 4-[(4-chlorophenyl)sulfonyl-(1-methylpiperidin-4-yl)methyl]pyridine
• InChI: InChI=1S/C18H21ClN2O2S/c1-21-12-8-15(9-13-21)18(14-6-10-20-11-7-14)24(22,23)17-4-2-16(19)3-5-17/h2-7,10-11,15,18H,8-9,12-13H2,1H3
• InChI Key: KDCLWEMUCZAMBI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C(C2=CC=NC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

4-[(4-Chlorobenzene-1-sulfonyl)(1-methylpiperidin-4-yl)methyl]pyridine is a useful research compound. Its molecular formula is C18H21ClN2O2S and its molecular weight is 364.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A toluene (5 ml) solution of the 4-(4-chlorophenylsulfonylmethyl)pyridine (70 mg, 0.261 mmol) obtained in Example 119, 1-methylpiperidin-4-ol (62 μl, 0.538 mmol) and cyanomethylenetri-n-butylphosphorane (62 μl, 0.538 mol) was heated under reflux for 3 days under an argon atmosphere. After cooling to room temperature, the reaction mixture was added with 1-methylpiperidin-4-ol (62 μl, 0.538 mmol) and cyanomethylenetri-n-butylphosphorane (129 mg, 0.538 mol), followed by heating under reflux for 22 hours under an argon atmosphere. After cooling to room temperature, the reaction mixture was concentrated under reduced pressure. The residue was subjected to silica gel column chromatography, and the fraction obtained from the methanol:methylene chloride (=1:50) eluate was concentrated under reduced pressure. The residue thus obtained was purified by high performance liquid chromatography (using a mixed solvent of water/acetonitrile/formic acid) to give the title compound (31 mg, 33%) as a white solid. The resulting solid was washed with hexane-ether and then, collected by filtration, whereby the title compound was obtained as a white powder.